Cas no 50256-19-4 (2,4(1H,3H)-Pteridinedione, 3-methyl-)

• Product Name: 2,4(1H,3H)-Pteridinedione, 3-methyl-
• CAS No: 50256-19-4
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 365477
• PubChem ID: 379345
• Update Time: 2025-04-19

2,4(1H,3H)-Pteridinedione, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pteridinedione, 3-methyl-
• 3-methyl-1H-pteridine-2,4-dione
• NCI60_021925
• DTXSID60327523
• 3-methyllumazin
• CHEMBL1984457
• AB-323/13887225
• NSC663892
• 3-Methyl-2,4(1H,3H)-pteridinedione
• SCHEMBL5468206
• NSC-663892
• 50256-19-4

• Inchi： 1S/C7H6N4O2/c1-11-6(12)4-5(10-7(11)13)9-3-2-8-4/h2-3H,1H3,(H,9,10,13)
• InChI Key： UYXLCEIIVQGXBU-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NC=CN=2)NC(N1C)=O

Computed Properties

• Exact Mass: 178.04918
• Monoisotopic Mass: 178.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• PSA: 75.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pteridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives